Cas no 1114887-28-3 (6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline)

• Product Name: 6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline
• CAS No: 1114887-28-3
• MF: C₂₈H₂₆FN₃O₂
• MW: 455.5233502388
• CID: 5388321
• Update Time: 2025-10-29

6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [4-(4-Fluorophenyl)-1-piperazinyl][4-methoxy-2-(4-methylphenyl)-6-quinolinyl]methanone
• 6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline

• Inchi： 1S/C28H26FN3O2/c1-19-3-5-20(6-4-19)26-18-27(34-2)24-17-21(7-12-25(24)30-26)28(33)32-15-13-31(14-16-32)23-10-8-22(29)9-11-23/h3-12,17-18H,13-16H2,1-2H3
• InChI Key： GNIZSVPSESPYGB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(C1=CC=C2C(=C1)C(OC)=CC(C1=CC=C(C)C=C1)=N2)=O

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.3±55.0 °C(Predicted)
• pka: 5.74±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline

Comprehensive Overview of 6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline (CAS No. 1114887-28-3)

The compound 6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline (CAS No. 1114887-28-3) is a highly specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine moiety and a fluorophenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzyme inhibitors and receptor modulators, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in medicinal chemistry. The incorporation of a 4-methoxy group and a 4-methylphenyl substituent in this molecule enhances its stability and bioavailability, addressing common challenges in drug formulation. These attributes make CAS No. 1114887-28-3 a promising candidate for further investigation in neuropharmacology and oncology, where targeted therapies are increasingly prioritized.

The piperazine-1-carbonyl segment of this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This structural feature is often associated with improved blood-brain barrier penetration, a critical factor in developing treatments for neurological disorders. With growing public interest in mental health and neurodegenerative diseases, the exploration of such compounds has gained traction in both academic and industrial research settings.

From a synthetic chemistry perspective, the preparation of 6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline involves sophisticated multi-step organic synthesis. Optimizing its yield and purity remains a focus for chemists, especially given the rising emphasis on green chemistry and sustainable practices. Researchers are also investigating its potential as a fluorescence probe, leveraging its aromatic system for diagnostic applications in cellular imaging.

The compound’s structure-activity relationship (SAR) is another area of active study. By modifying its quinoline core or piperazine side chain, scientists aim to enhance its selectivity and efficacy. Such efforts are driven by the broader pharmaceutical industry’s shift toward small-molecule therapeutics, which dominate current drug pipelines. Additionally, its fluorine substituent offers metabolic advantages, a topic frequently searched by professionals in drug metabolism and PK/PD studies.

In summary, 6-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-2-(4-methylphenyl)quinoline (CAS No. 1114887-28-3) represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications—from central nervous system targeting to anticancer agent development—underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in therapeutic discovery and biomolecular engineering.